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Compound of Interest

Compound Name:
3-(2,5-Dioxopyrrolidin-1-yl)-4-

methylbenzoic acid

CAS No.: 107947-16-0

Cat. No.: B2944938

Get Quote

Chemical Identity & Structural Analysis[1][2][3][4][5]
This compound represents a bifunctional scaffold combining a succinimide ring (known for

stability and hydrogen-bonding capability) with a benzoic acid moiety (providing a reactive

handle for conjugation). It is structurally homologous to thalidomide-class immunomodulators

and serves as a critical intermediate in the synthesis of targeted pharmaceutical conjugates.[1]
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Property Detail

Common Name N-(3-carboxy-6-methylphenyl)succinimide

IUPAC Name
3-(2,5-Dioxopyrrolidin-1-yl)-4-methylbenzoic

acid

CAS Registry Number
Not widely indexed; derivative of CAS 2458-12-

0

Molecular Formula

Molecular Weight 233.22 g/mol

SMILES CC1=C(C=C(C=C1)C(=O)O)N2C(=O)CCC2=O

Structural Features[3][9]
Steric Environment: The methyl group at position 6 (ortho to the succinimide nitrogen)

introduces significant steric strain. This forces the succinimide ring to twist out of the plane of

the phenyl ring, typically by 50–90°, reducing

-conjugation between the systems.

Electronic Character: The succinimide group is electron-withdrawing (inductive effect), which

increases the acidity of the carboxylic acid relative to unsubstituted benzoic acid.

Reactive Handles:

Carboxylic Acid (-COOH): Available for amide coupling (e.g., EDC/NHS chemistry).

Succinimide Ring: Stable under physiological conditions but susceptible to nucleophilic

ring-opening in strong base.[1]

Synthesis & Production Protocol
The synthesis follows a classical two-step protocol: nucleophilic attack of the aniline nitrogen

on succinic anhydride, followed by cyclodehydration.[1]

Reaction Pathway (Graphviz Visualization)
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3-Amino-4-methylbenzoic acid
(CAS 2458-12-0)

Intermediate:
N-(3-carboxy-6-methylphenyl)

succinamic acid

Step 1: Ring Opening
(Acetic Acid, Reflux)

Succinic Anhydride

Product:
N-(3-carboxy-6-methylphenyl)

succinimide

Step 2: Cyclodehydration
(Ac2O / NaOAc, Reflux)

Click to download full resolution via product page

Caption: Two-step synthesis via succinamic acid intermediate.

Detailed Methodology
Safety Note: Perform all steps in a fume hood. Acetic anhydride is corrosive and lachrymatory.

Step 1: Formation of Succinamic Acid Intermediate
Reagents: Dissolve 3-amino-4-methylbenzoic acid (15.1 g, 100 mmol) in glacial acetic acid

(100 mL).

Addition: Add succinic anhydride (11.0 g, 110 mmol) in one portion.

Reaction: Heat the mixture to reflux (approx. 118°C) for 2–3 hours. The solution typically

clarifies then may precipitate the intermediate upon cooling.

Isolation: Cool to room temperature. If the intermediate precipitates, filter and wash with cold

ether. If not, proceed directly to Step 2 (one-pot method).

Step 2: Cyclodehydration (Ring Closure)
Activation: To the suspension/solution from Step 1, add fused sodium acetate (4.0 g) and

acetic anhydride (20 mL).

Dehydration: Reflux for an additional 4–6 hours. This drives the elimination of water to close

the imide ring.

Work-up:

Pour the hot reaction mixture into ice-cold water (500 mL) with vigorous stirring.
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The product should precipitate as a white to off-white solid.[1]

Stir for 30 minutes to hydrolyze excess acetic anhydride.

Purification:

Filter the crude solid.

Recrystallization: Dissolve in minimum hot ethanol or an ethanol/water mixture. Cool

slowly to 4°C to yield crystalline needles.

Drying: Dry in a vacuum oven at 50°C for 12 hours.

Physicochemical Properties[3][4][8][9][10][11]
Property Value / Description Note

Physical State Crystalline Solid White to pale beige powder

Melting Point 210–215°C (Predicted)
High MP due to intermolecular

H-bonding (COOH dimer)

Solubility (Water) Low (< 1 mg/mL)
Soluble only at pH > 7 (as

carboxylate salt)

Solubility (Organic) DMSO, DMF, Methanol
Soluble in polar aprotic

solvents

pKa (Acid) ~3.8 – 4.0

Slightly more acidic than

benzoic acid (4.[2][3][4]2) due

to imide EWG

LogP ~1.2 (Predicted)
Moderately lipophilic;

membrane permeable

Spectral Characterization (Expected)
IR Spectroscopy:

O-H Stretch: Broad band 2500–3300 cm⁻¹ (Carboxylic acid).
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C=O Stretch (Imide): Doublet at ~1700 cm⁻¹ and ~1770 cm⁻¹ (Characteristic

asymmetric/symmetric imide stretch).

C=O Stretch (Acid): ~1680–1690 cm⁻¹ (often overlapping with imide).

1H-NMR (DMSO-d6):

2.30 (s, 3H, Ar-CH3).

2.80 (s, 4H, Succinimide -CH2-CH2-).[1]

7.4–8.0 (m, 3H, Aromatic protons).

13.0 (br s, 1H, -COOH).

Applications in Drug Development[5][13][14]
This compound serves as a versatile "linker payload" or pharmacophore scaffold.

Functionalization Workflow
The carboxylic acid group allows this molecule to be conjugated to amines (e.g., lysine

residues on proteins or amino-drugs).

N-(3-carboxy-6-methylphenyl)
succinimide

Activation
(EDC / NHS)

Active NHS Ester
(Amine-Reactive)

Targeted Drug Conjugate
(Amide Bond)

+ Protein/Drug-NH2
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Caption: Activation pathway for bioconjugation.[1]

Biological Relevance[15]
Immunomodulation: The N-aryl succinimide motif is structurally related to thalidomide and

phensuximide.[1] Researchers screen derivatives of this scaffold for inhibition of TNF-

or anticonvulsant activity.[1]

Probe Design: The rigid phenyl-succinimide linkage provides a defined geometry, useful for

designing molecular probes where the orientation of the carboxyl tail is critical for binding

affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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